Cas no 56585-22-9 (2H-Pyran, tetrahydro-2-methoxy-3-[1-(1-methylethoxy)-3-phenylpropyl]-)

• Product Name: 2H-Pyran, tetrahydro-2-methoxy-3-[1-(1-methylethoxy)-3-phenylpropyl]-
• CAS No: 56585-22-9
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 348456
• PubChem ID: 12220165
• Update Time: 2025-04-19

2H-Pyran, tetrahydro-2-methoxy-3-[1-(1-methylethoxy)-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-methoxy-3-[1-(1-methylethoxy)-3-phenylpropyl]-
• 2-methoxy-3-(3-phenyl-1-propan-2-yloxypropyl)oxane
• DTXSID80481055
• 3-(1-isopropoxy-3-phenylpropyl)-2-methoxytetrahydro-2H-pyran
• 56585-22-9

• Inchi： 1S/C18H28O3/c1-14(2)21-17(12-11-15-8-5-4-6-9-15)16-10-7-13-20-18(16)19-3/h4-6,8-9,14,16-18H,7,10-13H2,1-3H3
• InChI Key： MJKDUQPRTBLBPD-UHFFFAOYSA-N
• SMILES： O1CCCC(C1OC)C(CCC1C=CC=CC=1)OC(C)C

Computed Properties

• Exact Mass: 292.20394
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69